2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-mercaptophenyl)acetamide

• IUPAC Name: N-(2-sulfanylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H12N2O4S2/c18-14(16-11-6-2-3-7-12(11)22)9-17-15(19)10-5-1-4-8-13(10)23(17,20)21/h1-8,22H,9H2,(H,16,18)
• InChI Key: MQZBJIOZZWOLLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=CC=C3S
• Molecular Formula: C15H12N2O4S2
• Molecular Weight: 348.4 g/mol
• CAS No.: 899995-53-0

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-mercaptophenyl)acetamide is a useful research compound. Its molecular formula is C15H12N2O4S2 and its molecular weight is 348.39. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues and Carcinogenicity Evaluation

Thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl have been synthesized and evaluated for potential carcinogenicity. These studies are crucial for understanding the biological activity and safety profile of related compounds, including those with similar structures such as 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-mercaptophenyl)acetamide (Ashby et al., 1978).

Biological Effects of Acetamide Derivatives

Research on acetamide and its derivatives, including formamide and dimethyl derivatives, continues to be significant due to their commercial importance and the biological consequences of exposure. This research area might provide insights into the biological interactions and effects of similar compounds (Kennedy, 2001).

S-Arylation of 2-Mercaptobenzazoles

The synthesis of 2-arylthio-benzazoles, which have diverse biological and pharmacological properties, highlights efficient strategies towards creating compounds with enhanced bioactivity. These methods and their biological implications could be relevant for structurally related compounds, including this compound (Vessally et al., 2018).

Antioxidant Capacity Reaction Pathways

Understanding the antioxidant capacity and reaction pathways of certain compounds provides valuable information for pharmaceutical and nutraceutical applications. Research in this area, such as the ABTS/PP decolorization assay, could offer insights into the antioxidant potential of related compounds (Ilyasov et al., 2020).

Environmental Toxicity and Dioxin Studies

Studies on the environmental impact and toxicity of dioxins and related compounds emphasize the importance of understanding the ecological and health-related consequences of chemical exposure. This research is crucial for compounds that may have similar environmental and health impacts (Wenning et al., 1992).